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Compound of Interest

Compound Name: Lead chloride

Cat. No.: B025584

An in-depth examination of the properties, synthesis, and applications of Lead(ll) Chloride
(PbCI2), a pivotal inorganic compound in various scientific domains.

This technical guide provides a detailed overview of Lead(ll) Chloride, also known by its IUPAC
nomenclature as Lead(ll) chloride, for researchers, scientists, and professionals in drug
development. This document consolidates essential data, outlines experimental protocols, and
presents logical workflows to facilitate its use in a laboratory setting.

Core Chemical and Physical Properties

Lead(ll) chloride is an inorganic compound with the chemical formula PbCl2.[1][2] It presents as
a white, odorless solid under ambient conditions and is poorly soluble in water.[1] Its natural
mineral form is known as cotunnite.[1][3]
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Property Value
CAS Number 7758-95-4[1][4][5][6]
IUPAC Name Lead(ll) chloride[1][7]

Other Names

Lead dichloride, Plumbous chloride[1][4]

Molecular Formula

PbCl2[1][2][5]

Molar Mass 278.10 g/mol [1][4]

Appearance White odorless solid[1][4]
Density 5.85 glem3[1][4]

Melting Point 501 °C (934 °F; 774 K)[1][4]
Boiling Point 950 °C (1,740 °F; 1,220 K)[1][4]

Solubility in water

0.99 g/100 mL (20 °C)[1][4]

Crystal Structure

Orthorhombic[1]

Synthesis of Lead(ll) Chloride

A common laboratory method for the synthesis of Lead(ll) chloride involves the reaction of a

soluble lead salt, such as lead(ll) nitrate, with a chloride salt, like sodium chloride. This

precipitation reaction yields solid Lead(ll) chloride, which can then be isolated by filtration.

Experimental Protocol: Precipitation of Lead(ll) Chloride

Objective: To synthesize Lead(ll) chloride via a precipitation reaction.

Materials:

o Lead(ll) nitrate (Pb(NO3)2)

e Sodium chloride (NaCl)

e Distilled water
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Beakers

Graduated cylinders

Stirring rod

Filter paper

Funnel

Drying oven

Procedure:

Prepare a solution of lead(ll) nitrate by dissolving a known mass of Pb(NOs)z in a measured
volume of distilled water in a beaker.

In a separate beaker, prepare a solution of sodium chloride by dissolving a stoichiometric
amount of NacCl in distilled water.

Slowly add the sodium chloride solution to the lead(ll) nitrate solution while continuously
stirring with a glass rod. A white precipitate of lead(ll) chloride will form.

Continue stirring for a few minutes to ensure the reaction goes to completion.
Set up a filtration apparatus with a funnel and filter paper.
Pour the mixture through the filter paper to collect the lead(ll) chloride precipitate.

Wash the precipitate with a small amount of cold distilled water to remove any soluble
impurities.

Carefully transfer the filter paper with the precipitate to a watch glass and place it in a drying
oven at a low temperature (e.g., 60-80 °C) to dry the solid.

Once completely dry, weigh the collected lead(ll) chloride to determine the yield.

Applications in Research and Development

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Lead(ll) chloride serves as a crucial precursor in the synthesis of various other lead
compounds. It is particularly important in the field of organometallic chemistry for the synthesis
of organolead compounds.[1]

Synthesis of Organometallic Derivatives

Lead(ll) chloride is a primary starting material for the synthesis of organometallic derivatives of
lead, such as plumbocenes.[1] The alkylation of PbCl2 can be achieved using Grignard
reagents or organolithium compounds.[1]
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Synthesis of Tetraalkyllead from Lead(ll) Chloride.

Safety and Handling

Lead(ll) chloride is classified as a hazardous substance. It is harmful if swallowed or inhaled

and is suspected of causing cancer.[2] It may also damage fertility or the unborn child and
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cause damage to organs through prolonged or repeated exposure.[2][8] Appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn
when handling this compound. All work should be conducted in a well-ventilated area or a fume
hood.

Conclusion

Lead(ll) chloride is a compound of significant interest in chemical research and development.
Its well-defined properties and reactivity make it a valuable precursor for a range of
applications, particularly in the synthesis of organometallic compounds. A thorough
understanding of its characteristics and adherence to strict safety protocols are essential for its
effective and safe utilization in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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